Cas no 1344687-75-7 (1-amino-2-(5-methylfuran-2-yl)propan-2-ol)

• Product Name: 1-amino-2-(5-methylfuran-2-yl)propan-2-ol
• CAS No: 1344687-75-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD20233501
• CID: 4591129
• PubChem ID: 54594975
• Update Time: 2025-10-28

1-amino-2-(5-methylfuran-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Amino-2-(5-methyl-furan-2-yl)-propan-2-ol
• 2-Furanmethanol, α-(aminomethyl)-α,5-dimethyl-
• 1-amino-2-(5-methylfuran-2-yl)propan-2-ol

• MDL： MFCD20233501
• Inchi： 1S/C8H13NO2/c1-6-3-4-7(11-6)8(2,10)5-9/h3-4,10H,5,9H2,1-2H3
• InChI Key： KWVBLNLMSMEPMJ-UHFFFAOYSA-N
• SMILES： C(N)C(C1=CC=C(C)O1)(O)C

Additional information on 1-amino-2-(5-methylfuran-2-yl)propan-2-ol

Research Brief on 1-amino-2-(5-methylfuran-2-yl)propan-2-ol (CAS: 1344687-75-7): Recent Advances and Applications

The compound 1-amino-2-(5-methylfuran-2-yl)propan-2-ol (CAS: 1344687-75-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 1-amino-2-(5-methylfuran-2-yl)propan-2-ol as a key intermediate in the synthesis of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing furan-based scaffolds, which exhibit promising activity against neurodegenerative targets. The compound's chiral center and functional groups allow for diverse derivatization, making it a valuable building block in medicinal chemistry.

Significant progress has been made in understanding the compound's pharmacokinetic properties. Research teams at several academic institutions have employed advanced computational modeling (including DFT calculations and molecular docking studies) to predict its metabolic stability and binding affinities. These studies suggest that structural modifications at the amino group could enhance blood-brain barrier penetration, opening new possibilities for CNS-targeted therapeutics.

In the realm of antimicrobial research, a recent patent application (WO2023056421) disclosed derivatives of 1-amino-2-(5-methylfuran-2-yl)propan-2-ol showing potent activity against drug-resistant bacterial strains. The mechanism appears to involve disruption of bacterial cell wall synthesis, with particular efficacy against Gram-positive pathogens. This finding has spurred additional investigations into structure-activity relationships within this chemical class.

The compound has also emerged as a candidate for radiopharmaceutical applications. A 2024 study in Nuclear Medicine and Biology reported successful radiolabeling of 1-amino-2-(5-methylfuran-2-yl)propan-2-ol derivatives with fluorine-18, demonstrating favorable biodistribution profiles in preclinical models. This development suggests potential utility in PET imaging for neurological disorders.

Ongoing challenges in the field include optimizing the synthetic route for large-scale production and further characterizing the compound's safety profile. Recent work published in Organic Process Research & Development has proposed an improved catalytic asymmetric synthesis method that achieves >90% enantiomeric excess, addressing previous limitations in stereochemical control.

Future research directions likely will focus on expanding the therapeutic applications of 1-amino-2-(5-methylfuran-2-yl)propan-2-ol derivatives, particularly in areas of inflammation modulation and targeted cancer therapies. The compound's structural features make it amenable to combinatorial chemistry approaches, which could accelerate the discovery of novel drug candidates in coming years.